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Compound of Interest

Compound Name: Diisoamyl sulfoxide

Cat. No.: B3057173

Initial Search Synopsis: An extensive search for the electrochemical applications of Diisoamyl
sulfoxide did not yield specific documented uses in the scientific literature. However, the
closely related and widely studied solvent, Dimethyl sulfoxide (DMSO), exhibits a range of
significant applications in electrochemistry. This document will provide detailed application
notes and protocols for the electrochemical uses of DMSO, given the lack of available
information on diisoamyl sulfoxide.

Dimethyl sulfoxide ((CH3)2SO) is a highly polar, aprotic solvent with a high dielectric constant
and boiling point, making it a suitable medium for various electrochemical systems.[1] Its utility
spans across batteries, electrodeposition, and other electrochemical processes.

Application Notes
Electrolyte Solvent for Rechargeable Batteries

DMSO has been investigated as a solvent or co-solvent in electrolytes for various types of
rechargeable batteries, including lithium-ion, lithium-air, magnesium, and zinc-ion batteries.

e Lithium-lon and Lithium Metal Batteries: DMSO is considered a safer and more
environmentally friendly alternative to flammable organic electrolytes typically used in
lithium-ion batteries.[2][3] It can be used as a co-solvent with water to create aqueous
lithium-ion battery electrolytes with a widened electrochemical stability window.[2][3] In
rechargeable lithium metal batteries, electrolytes with DMSO as the solvent have been
shown to lead to a smooth and uniform deposition of lithium metal, with higher cycling
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efficiency in the initial cycles compared to conventional solvents like propylene carbonate
(PC).[4] However, the limited stability of DMSO-based electrolytes is a known challenge, and
its use in mixtures with other co-solvents is often necessary.[5]

e Magnesium Batteries: In the development of magnesium batteries, DMSO has been used as
a functional additive in halogen-free electrolytes.[1][6][7] The addition of DMSO can change
the interfacial structure at the magnesium anode surface, facilitating the transport of
magnesium ions.[1][6] This results in electrolytes with high ionic conductivity and a high ionic
transference number, leading to stable magnesium stripping and plating with low
overpotential.[1][6][7]

e Zinc-lon and Zinc-Air Batteries: DMSO has shown promise in enhancing the performance of
zinc-based batteries. In zinc-air flow batteries, the addition of DMSO to the aqueous KOH
electrolyte improved zinc dissolution performance, decreased polarization resistance, and
led to higher maximum power densities and improved discharge capacity and cyclability.[8]
[9] For zinc-ion batteries, DMSO-based electrolytes demonstrate excellent reversibility for
zinc stripping and plating with a dendrite-free morphology and can effectively inhibit
hydrogen evolution.[10]

Metal Electrodeposition and Electrowinning

DMSO is a suitable solvent for the electrodeposition of certain metals due to its stability at high
reducing potentials and its ability to dissolve various metal salts.[11]

» Neodymium Electrodeposition: DMSO has been investigated as a solvent for the
electrodeposition of neodymium from NdCls solutions at low temperatures, offering a
potential alternative to high-temperature molten salt electrolysis.[11][12]

Oxidative Dissolution of Metals

Solutions containing DMSO can be used for the oxidative dissolution of metals, which is
relevant for processes like metal extraction and surface etching.[13]

Quantitative Data Summary

Table 1: Performance of DMSO-containing Electrolytes in Various Battery Chemistries
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Electrolyte Key Performance
Battery Type . . Reference
Composition Metrics
lonic Conductivity:
4.48 x 10~> S cm~1! at
Mg(NOs)2 +
_ 303K, 9.41x10>S
) Mg(CFsS0s3)2 in
Magnesium Battery ) cm™tat 343 K; Mg2* [11061[71
ACN/G4 with DMSO
N Transference Number:
additive
0.91 (RT), 0.94 (55
OC)
Maximum Power
_ _ 7 M KOH with 5% v/v Density: 130 mW/cm?
Zinc-Air Flow Battery ) [819]
DMSO (43% higher than
without DMSO)
Zinc Utilization
] Efficiency: 67% (550
) ) 7 M KOH with 20% v/v
Zinc-Air Flow Battery mAh/g), 20% [819]
DMSO _ _
improvement in
discharge capacity
Initial Capacity: 159
mAh/g at 50 mA/g;
Zinc-lon Battery Not specified Capacity Retention: [10]
60% after 1000 cycles
at 100 mA/g

Aqueous Li-ion

Battery

LiFSI in H20:DMSO

(1:1 molar ratio)

Room Temperature
Performance: 100
cycles, 1.5V, 40 Wh
kg1t

[2](3]

Aqueous Li-ion

LiFSI in H20:DMSO

-10 °C Performance:

50 cycles, 1.3V, 15 [2][3]

Battery (1:1 molar ratio)
Wh kg1
Experimental Protocols
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Protocol 1: Preparation and Electrochemical Testing of a
DMSO-based Electrolyte for a Magnesium Battery

Objective: To prepare a halogen-free electrolyte with a DMSO additive and evaluate its
electrochemical performance in a magnesium half-cell.

Materials:

o Magnesium nitrate hexahydrate (Mg(NO3)2:6H20)

e Magnesium trifluoromethanesulfonate (Mg(CF3S03)z2)
e Acetonitrile (ACN), anhydrous

o Tetraethylene glycol dimethyl ether (G4), anhydrous

o Dimethyl sulfoxide (DMSO), anhydrous

e Magnesium metal ribbon (anode)

o Stainless steel discs (working electrode)

o Glass fiber separator

» Argon-filled glovebox

» Potentiostat/galvanostat

Coin cell components (CR2032)
Procedure:

» Electrolyte Preparation (inside a glovebox): a. Prepare the base electrolyte by dissolving
appropriate molar ratios of Mg(NOs)2-6H20 and Mg(CF3S0s)z in a mixture of ACN and G4
(e.g., 2:1 viv). b. Prepare the final electrolyte by adding a specific volume of DMSO to the
base electrolyte (e.g., resulting in a composition referred to as HFEs in the literature).[1] c.
Stir the solution until all salts are completely dissolved.
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o Cell Assembly (inside a glovebox): a. Assemble a CR2032 coin cell in a
Mg/electrolyte/stainless steel configuration. b. Use a magnesium ribbon as the counter and
reference electrode and a stainless steel disc as the working electrode. c. Soak a glass fiber
separator in the prepared electrolyte and place it between the electrodes.

o Electrochemical Measurements: a. Cyclic Voltammetry (CV): Perform CV scans to determine
the electrochemical window of the electrolyte. b. Galvanostatic Cycling: Conduct
galvanostatic stripping/plating of magnesium at a constant current density (e.g., 0.02 mA
cm~2) to evaluate the stability and overpotential.[1] c. Electrochemical Impedance
Spectroscopy (EIS): Measure the ionic conductivity of the electrolyte at different
temperatures.
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Caption: Workflow for Mg Battery Electrolyte Preparation and Testing.

Protocol 2: Evaluation of DMSO as an Additive in a Zinc-
Air Flow Battery Electrolyte

Objective: To investigate the effect of DMSO on the anodic dissolution of zinc in an alkaline

electrolyte for a zinc-air flow battery.
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Materials:

Potassium hydroxide (KOH)

e Dimethyl sulfoxide (DMSO)

e Deionized water

 Zinc plate (working electrode)

e Platinum foil (counter electrode)

e Mercury/mercuric oxide (Hg/HgO) reference electrode
e Electrochemical cell

» Potentiostat/galvanostat

Procedure:

o Electrolyte Preparation: a. Prepare a 7 M KOH aqueous solution. b. Create a series of
electrolytes by adding varying volume percentages of DMSO to the 7 M KOH solution (e.qg.,
0%, 5%, 10%, 20% v/v).[8][9]

o Electrochemical Cell Setup: a. Place the zinc plate as the working electrode, the platinum foil
as the counter electrode, and the Hg/HgO electrode as the reference electrode in the
electrochemical cell containing the prepared electrolyte.

e Electrochemical Measurements: a. Cyclic Voltammetry (CV): Perform CV scans to study the
zinc dissolution and deposition behavior. b. Tafel Polarization: Conduct Tafel polarization
measurements to determine the corrosion potential and corrosion current, providing insights
into the polarization resistance.[8][9] c. Electrochemical Impedance Spectroscopy (EIS): Use
EIS to analyze the charge transfer resistance at the electrode-electrolyte interface.
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Caption: Protocol for Evaluating DMSO in Zinc-Air Battery Electrolytes.

Logical Relationships and Mechanisms

The beneficial effects of DMSO in these electrochemical applications can be attributed to its
molecular properties and interactions within the electrolyte.
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Caption: Mechanism of DMSO's Influence in Electrochemical Systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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